Cas no 3516-91-4 (2-(2,3,5,6-tetrafluorophenyl)acetic acid)

• Product Name: 2-(2,3,5,6-tetrafluorophenyl)acetic acid
• CAS No: 3516-91-4
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• MDL: MFCD09924870
• CID: 3947153
• PubChem ID: 20536491
• Update Time: 2025-06-08

2-(2,3,5,6-tetrafluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2,3,5,6-tetrafluoro-
• 2-(2,3,5,6-Tetrafluorophenyl)acetic acid
• 2,3,5,6-tetrafluorophenylacetic acid
• FEWXCSFHJUKZQP-UHFFFAOYSA-N
• (2,3,5,6-tetrafluorophenyl)acetic acid
• MFCD09924870
• SCHEMBL11269548
• EN300-1869481
• starbld0032888
• CS-0345727
• 3516-91-4
• 2-(2,3,5,6-tetrafluorophenyl)acetic acid

• MDL： MFCD09924870
• Inchi： 1S/C8H4F4O2/c9-4-2-5(10)8(12)3(7(4)11)1-6(13)14/h2H,1H2,(H,13,14)
• InChI Key： FEWXCSFHJUKZQP-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=C(F)C(F)=CC(F)=C1F

Computed Properties

• Exact Mass: 208.01474201Da
• Monoisotopic Mass: 208.01474201Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2,3,5,6-tetrafluorophenyl)acetic acid

Introduction to 2-(2,3,5,6-tetrafluorophenyl)acetic acid (CAS No. 3516-91-4)

2-(2,3,5,6-tetrafluorophenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 3516-91-4, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of acetic acid derivatives and features a phenyl ring substituted with four fluorine atoms. The unique structural properties of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structure of 2-(2,3,5,6-tetrafluorophenyl)acetic acid consists of a benzene ring with fluorine atoms at the 2, 3, 5, and 6 positions, attached to a carboxylic acid group at the 2-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential applications. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, 2-(2,3,5,6-tetrafluorophenyl)acetic acid has been extensively studied for its role in medicinal chemistry. Researchers have explored its utility as a building block in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated aromatic moiety interacts favorably with protein targets due to its ability to modulate electronic distributions and hydrogen bonding interactions.

Recent studies have highlighted the potential of 2-(2,3,5,6-tetrafluorophenyl)acetic acid in designing novel antiviral agents. The fluorine atoms enhance the compound's ability to penetrate viral envelopes and inhibit replication processes. For instance, derivatives of this compound have shown promise in inhibiting enzymes essential for viral polymerization and assembly. This has opened up new avenues for developing treatments against emerging viral threats.

The synthesis of 2-(2,3,5,6-tetrafluorophenyl)acetic acid typically involves multi-step organic reactions starting from commercially available precursors such as tetrafluorobenzene. Advanced synthetic methodologies include palladium-catalyzed cross-coupling reactions and fluorination techniques that ensure high yields and purity. These synthetic routes are optimized to minimize side reactions and maximize the efficiency of producing this valuable intermediate.

From a pharmacological perspective, 2-(2,3,5,6-tetrafluorophenyl)acetic acid exhibits interesting biological activities. It has been reported to possess anti-inflammatory properties by modulating cytokine production pathways. Additionally, preclinical studies suggest that derivatives of this compound may exhibit neuroprotective effects by inhibiting oxidative stress-induced neuronal damage. These findings underscore its potential as a lead compound for further drug discovery efforts.

The analytical characterization of 2-(2,3,5,6-tetrafluorophenyl)acetic acid is critical to ensure its purity and quality for pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and assess impurities. These analytical methods provide detailed insights into the molecular properties of the compound.

In conclusion, 2-(2,3,5,6-tetrafluorophenyl)acetic acid (CAS No. 3516-91-4) is a versatile fluorinated aromatic compound with significant applications in pharmaceutical research. Its unique structural features make it an invaluable intermediate in drug development efforts aimed at treating various diseases. Ongoing research continues to uncover new therapeutic potentials for this compound and its derivatives.